Cas no 2613381-91-0 ((1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutylmethanol)

(1s,3s)-1-Amino-3-methoxy-3-(trifluoromethyl)cyclobutylmethanol is a chiral cyclobutane derivative featuring both amino and hydroxyl functional groups, along with a trifluoromethyl moiety. Its stereospecific (1s,3s) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy and amino groups provide versatile reactivity for further derivatization. This compound is particularly useful in medicinal chemistry as a building block for bioactive molecules, offering precise structural control. Its rigid cyclobutane core contributes to conformational restraint, improving binding affinity in target interactions. Suitable for research and development, it is typically handled under controlled conditions due to its reactive functional groups.

(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutylmethanol structure

2613381-91-0 structure

Product Name:(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutylmethanol

CAS No:2613381-91-0

MF:C₇H₁₂F₃NO₂

MW:199.170892715454

CID:5663029

PubChem ID:154846485

Update Time:2025-06-07

(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

- [1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol
- EN300-26864118
- 2613381-91-0
- [(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol
- EN300-27735765
- 2445784-44-9
- (1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutylmethanol
- Inchi： 1S/C7H12F3NO2/c1-13-6(7(8,9)10)2-5(11,3-6)4-12/h12H,2-4,11H2,1H3
- InChI Key： SBXUREKHBPFZOL-UHFFFAOYSA-N
- SMILES： FC(C1(CC(CO)(C1)N)OC)(F)F

Computed Properties

Exact Mass: 199.08201311g/mol
Monoisotopic Mass: 199.08201311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 55.5Å²

(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27735765-1g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0		1g	$1629.0	2023-09-10
Enamine	EN300-27735765-5g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0		5g	$4722.0	2023-09-10
Enamine	EN300-27735765-10g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0		10g	$7004.0	2023-09-10
Enamine	EN300-27735765-0.05g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0	95.0%	0.05g	$1368.0	2025-03-19
Enamine	EN300-27735765-0.1g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0	95.0%	0.1g	$1433.0	2025-03-19
Enamine	EN300-27735765-0.25g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0	95.0%	0.25g	$1498.0	2025-03-19
Enamine	EN300-27735765-0.5g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0	95.0%	0.5g	$1563.0	2025-03-19
Enamine	EN300-27735765-1.0g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0	95.0%	1.0g	$1629.0	2025-03-19
Enamine	EN300-27735765-2.5g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0	95.0%	2.5g	$3191.0	2025-03-19
Enamine	EN300-27735765-5.0g	[(1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol	2613381-91-0	95.0%	5.0g	$4722.0	2025-03-19